Cas no 2248329-13-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-3-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-3-methylbutanoate
• CAS No: 2248329-13-5
• MF: C₁₉H₁₆FNO₄
• MW: 341.333048820496
• CID: 5796762
• PubChem ID: 165725693
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6518129
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-3-methylbutanoate
• 2248329-13-5

• Inchi： 1S/C19H16FNO4/c1-11(2)16(12-7-9-13(20)10-8-12)19(24)25-21-17(22)14-5-3-4-6-15(14)18(21)23/h3-11,16H,1-2H3
• InChI Key： VPZPPNYQOFBTHY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)C

Computed Properties

• Exact Mass: 341.10633615g/mol
• Monoisotopic Mass: 341.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-3-methylbutanoate

Compound CAS No 2248329-13-5: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-3-methylbutanoate

The compound with CAS No 2248329-13-5, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-3-methylbutanoate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their unique structural properties and biological activities. The molecule features a fused bicyclic system with a dioxo group and a substituted butanoate ester moiety, making it a versatile candidate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of isoindole derivatives, including this compound. Researchers have employed various methodologies such as cyclization reactions, coupling reactions, and enzymatic catalysis to construct the isoindole core. The integration of fluorine-containing groups, as seen in the 4-fluorophenyl substituent of this compound, has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability. These attributes make it an attractive scaffold for developing bioactive molecules targeting diverse therapeutic areas.

The structural complexity of this compound provides ample opportunities for exploring its biological activities. In vitro studies have demonstrated that isoindole derivatives can exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory drug development. Additionally, the presence of the methylbutanoate group may contribute to lipid solubility, enhancing the compound's ability to cross cellular membranes and interact with intracellular targets.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes for isoindole derivatives. These studies aim to develop sustainable methods for waste management and minimize environmental contamination during pharmaceutical production.

In terms of application potential, this compound could serve as a lead molecule in drug design programs targeting specific diseases such as cancer or neurodegenerative disorders. Its structural flexibility allows for further modifications to optimize potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential through preclinical trials.

Moreover, computational chemistry tools have been instrumental in predicting the physicochemical properties and toxicity profiles of this compound. Advanced algorithms now enable researchers to simulate molecular interactions and predict binding affinities with high accuracy. These computational insights guide experimental designs and accelerate the drug discovery process.

In conclusion, CAS No 2248329-13-5, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-3-methylbutanoate, represents a valuable addition to the library of isoindole derivatives with significant potential in pharmaceutical research. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a promising candidate for developing innovative therapeutic agents.